Cas no 1538015-77-8 (3-Cyclopropyl-4-methylbenzoic acid)

• Product Name: 3-Cyclopropyl-4-methylbenzoic acid
• CAS No: 1538015-77-8
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5740612
• PubChem ID: 68047278
• Update Time: 2025-05-19

3-Cyclopropyl-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-methylbenzoic acid
• A1-38148
• EN300-1128824
• 3-cyclopropyl-4-methylbenzoicacid
• AKOS020054152
• 1538015-77-8
• SCHEMBL10148085
• Benzoic acid, 3-cyclopropyl-4-methyl-
• 3-Cyclopropyl-4-methylbenzoic acid

• Inchi： 1S/C11H12O2/c1-7-2-3-9(11(12)13)6-10(7)8-4-5-8/h2-3,6,8H,4-5H2,1H3,(H,12,13)
• InChI Key： MMDBKFBZJYDDEH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=C(C=1)C1CC1)=O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 336.2±21.0 °C(Predicted)
• pka: 4.44±0.10(Predicted)

Additional information on 3-Cyclopropyl-4-methylbenzoic acid

3-Cyclopropyl-4-methylbenzoic Acid: A Comprehensive Overview

3-Cyclopropyl-4-methylbenzoic acid (CAS No. 1538015-77-8) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structure featuring a cyclopropyl group and a methyl substituent on the benzoic acid backbone, has garnered attention due to its potential in drug design and as an intermediate in synthetic chemistry.

The molecular structure of 3-cyclopropyl-4-methylbenzoic acid consists of a benzene ring with a carboxylic acid group at position 1, a cyclopropyl group at position 3, and a methyl group at position 4. This arrangement imparts the compound with distinct electronic and steric properties, making it an attractive candidate for various chemical transformations. Recent studies have highlighted its role as a building block in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and anticancer drugs.

One of the most promising applications of 3-cyclopropyl-4-methylbenzoic acid lies in its ability to serve as an intermediate in the synthesis of complex heterocyclic compounds. Researchers have demonstrated that this compound can undergo various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, to form biologically active molecules. For instance, a study published in *Nature Communications* (2022) reported the use of this compound as a key intermediate in the synthesis of novel pyrrole-fused aromatic compounds, which exhibit potent antiproliferative activity against cancer cell lines.

In addition to its role in drug discovery, 3-cyclopropyl-4-methylbenzoic acid has also been explored for its potential in materials science. Its ability to form stable metal complexes has led to investigations into its use as a ligand in catalysis and coordination chemistry. A recent study in *Chemical Science* (2023) revealed that this compound can act as a chelating agent for transition metals, facilitating efficient catalytic cycles in cross-coupling reactions.

The synthesis of 3-cyclopropyl-4-methylbenzoic acid typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the Friedel-Crafts alkylation of benzoic acid derivatives followed by subsequent functionalization steps to introduce the cyclopropyl and methyl groups. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to this compound, which is crucial for its application in chiral drug development.

From an environmental perspective, the production and handling of 3-cyclopropyl-4-methylbenzoic acid are carried out under strict safety protocols to ensure minimal environmental impact. Its stability under standard storage conditions makes it suitable for large-scale production and distribution across various industries.

In conclusion, 3-cyclopropyl-4-methylbenzoic acid stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.